Cas no 2229090-80-4 (1-methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229090-80-4
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5791511
• PubChem ID: 165837382
• Update Time: 2025-06-14

1-methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2229090-80-4
• EN300-1745878
• 1-methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C10H10N2O2S/c1-6-4-15-5-7(6)8-3-9(10(13)14)12(2)11-8/h3-5H,1-2H3,(H,13,14)
• InChI Key： JHGFVZIGICJEQB-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.4Ų

Additional information on 1-methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-Methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic Acid (CAS: 2229090-80-4)

1-Methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2229090-80-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic carboxylic acid derivative, characterized by its unique pyrazole-thiophene hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The compound's structural features, including the presence of both pyrazole and thiophene moieties, contribute to its diverse pharmacological properties. Researchers have investigated its role as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications. The methyl group at the 1-position and the methylthiophene substitution at the 3-position are believed to influence both the compound's reactivity and its interactions with biological targets.

Recent synthetic approaches to 1-methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic acid have focused on optimizing yield and purity while minimizing byproduct formation. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with an overall yield of 78%, significantly higher than previous methods. The researchers employed a tandem cyclization-carboxylation strategy that proved particularly effective for large-scale production.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits moderate inhibitory effects against several kinase targets, particularly those involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range against p38 MAP kinase, suggesting potential applications in the development of anti-inflammatory agents. The carboxylic acid functionality appears crucial for this activity, as ester derivatives showed markedly reduced potency.

The physicochemical properties of 1-methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic acid have been extensively characterized in recent investigations. The compound displays good solubility in polar organic solvents but limited aqueous solubility at physiological pH, presenting both challenges and opportunities for formulation development. Its logP value of 2.3 suggests moderate lipophilicity, which may be advantageous for membrane permeability in drug delivery applications.

Current research directions include exploring the compound's potential as a building block for more complex pharmaceutical agents. Several research groups have reported using it as a precursor for the synthesis of novel heterocyclic systems with enhanced biological activities. Its versatility as a synthetic intermediate stems from the reactivity of both the carboxylic acid group and the aromatic systems, allowing for diverse chemical modifications.

In conclusion, 1-methyl-3-(4-methylthiophen-3-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2229090-80-4) represents an important compound in contemporary medicinal chemistry research. Its unique structural features, synthetic accessibility, and promising biological activities make it a valuable subject for further investigation. Future studies will likely focus on expanding its therapeutic applications through structural optimization and mechanism of action studies.